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Compound of Interest

Compound Name: Mexenone

Cat. No.: B1663629 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety

and proper chemical handling is paramount. This guide provides essential, step-by-step

procedures for the safe disposal of Mexenone (also known as Benzophenone-10), a

benzophenone-derived ultraviolet (UV) absorbing agent. Adherence to these guidelines is

critical for protecting personnel and the environment.

Mexenone is a solid organic compound commonly used in sunscreens and other cosmetic

formulations.[1][2] Due to its potential as a skin sensitizer and its environmental hazards,

proper disposal is not merely a suggestion but a regulatory necessity.[3][4]

Immediate Safety and Handling Precautions
Before beginning any disposal process, ensure that all personnel are equipped with the

appropriate Personal Protective Equipment (PPE).

Table 1: Personal Protective Equipment (PPE) for Handling Mexenone Waste
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Equipment Specification Purpose

Gloves
Chemical-resistant (e.g.,

Nitrile)

To prevent skin contact and

potential sensitization.[5]

Eye Protection
Safety glasses with side

shields or goggles

To protect eyes from dust

particles.[5]

Lab Coat Standard laboratory coat
To protect skin and clothing

from contamination.

Respiratory Protection
NIOSH-approved respirator for

organic vapors/dust

Recommended when handling

bulk quantities or if dust is

generated.[5]

Step-by-Step Disposal Protocol
The disposal of Mexenone must be handled as hazardous chemical waste. Under no

circumstances should it be disposed of down the drain or in regular trash.[6][7]

1. Waste Identification and Segregation:

Pure Mexenone Waste: Unused or expired solid Mexenone should be collected in a

dedicated, clearly labeled hazardous waste container.

Contaminated Materials: Items such as gloves, weighing paper, and disposable labware that

are contaminated with Mexenone should be collected separately from non-hazardous waste.

Solvent Waste: If Mexenone is dissolved in a solvent, this solution must be treated as

hazardous solvent waste. The waste container must be compatible with the solvent used.

2. Containerization and Labeling:

Use a robust, leak-proof container made of a material compatible with organic solids.

The container must be clearly labeled with "Hazardous Waste," the full chemical name

"Mexenone" or "Benzophenone-10," the CAS number (1641-17-4), and the associated

hazards (e.g., "Skin Sensitizer," "Environmentally Hazardous").[1][8]
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Keep the container securely closed except when adding waste.

3. Storage of Waste:

Store the sealed waste container in a designated, well-ventilated, and secure hazardous

waste accumulation area.

Ensure the storage area is away from incompatible materials, particularly strong oxidizing

agents.[5]

4. Disposal of Empty Containers:

Empty containers that once held Mexenone must be triple-rinsed with a suitable solvent

(e.g., acetone or ethanol).

The rinsate from this process is considered hazardous waste and must be collected and

disposed of with the solvent waste.

After triple-rinsing, the container can be disposed of as non-hazardous waste, though local

regulations should be confirmed.

5. Professional Waste Disposal:

The final step is to arrange for the collection and disposal of the hazardous waste by a

licensed environmental waste management company.

Provide the waste disposal company with a complete and accurate description of the waste,

including a Safety Data Sheet (SDS) for Mexenone if requested.

Experimental Workflow for Disposal
The following diagram illustrates the logical flow for the proper disposal of Mexenone waste in

a laboratory setting.
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Caption: Workflow for the safe disposal of Mexenone waste.

Environmental and Health Hazard Summary
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Mexenone and its parent compound, benzophenone, are recognized as being hazardous to

the aquatic environment, with the potential for long-lasting effects.[4] This underscores the

critical importance of preventing its release into sewage systems or waterways.

Table 2: Hazard Information for Mexenone (Benzophenone-10)

Hazard Type Description Reference

Human Health

May cause an allergic skin

reaction (Skin Sensitization,

Category 1).

[3]

Environmental

Classified as an

environmentally hazardous

substance. Toxic to aquatic life

with long-lasting effects.

[4][9]

Physical

Combustible solid. Dust may

form explosive mixtures with

air.

[5]

By implementing these rigorous disposal procedures, laboratories can ensure they are

operating in a safe, compliant, and environmentally responsible manner, building a foundation

of trust and reliability in their scientific practices.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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